Ethyl 6-acetyl-2-(3,4-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[(3,4-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C21H24N2O6S/c1-5-29-21(26)18-14-8-9-23(12(2)24)11-17(14)30-20(18)22-19(25)13-6-7-15(27-3)16(10-13)28-4/h6-7,10H,5,8-9,11H2,1-4H3,(H,22,25)
• InChI Key: JVJOWCZSDYQUIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)C)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H24N2O6S
• Molecular Weight: 432.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features. It includes a tetrahydrothieno[2,3-c]pyridine core, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This core is substituted with various groups including an acetyl group, a carboxylate ester group, and a benzamido group with two methoxy substituents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the heterocyclic ring and various substituents. The methoxy and acetyl groups are electron-donating, which could influence the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds containing heterocyclic cores often undergo reactions at the sites of highest electron density, such as the nitrogen atom or the carbonyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the carboxylate ester and the benzamido group could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis and Chemical Reactions

Researchers have explored the synthesis and reactions of related compounds to Ethyl 6-acetyl-2-(3,4-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate. For instance, the expedient phosphine-catalyzed [4 + 2] annulation process is used for synthesizing highly functionalized tetrahydropyridines. This method employs ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon to undergo annulation with N-tosylimines, resulting in ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and regioselectivity (Zhu, Lan, & Kwon, 2003). Furthermore, novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products have been synthesized via the condensation of pyrazole-5-amine derivatives and activated carbonyl groups, demonstrating the versatility of related compounds in heterocyclic chemistry (Ghaedi et al., 2015).

Antioxidant Activities

The antioxidant properties of compounds structurally related to Ethyl 6-acetyl-2-(3,4-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate have been investigated. For example, the synthesis and antioxidant activity of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine derivatives were studied, highlighting the potential of such compounds in combating oxidative stress (Zaki et al., 2017).

Anticancer Activity

Some derivatives related to Ethyl 6-acetyl-2-(3,4-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate have been synthesized with the aim of evaluating their potential anticancer activity. Research into novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors, for instance, has yielded compounds with potent activity against colon HCT-116 human cancer cell lines, suggesting their potential utility in cancer therapy (Abdel-Motaal, Alanzy, & Asem, 2020).

Photophysical Properties

The study of photophysical properties of thieno[2,3-b]pyridine derivatives related to Ethyl 6-acetyl-2-(3,4-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has provided insights into their spectral-fluorescent properties. This research is crucial for the development of novel materials for optoelectronic applications (Ershov et al., 2019).

Safety and Hazards

Without specific studies, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be tested for biological activity to see if it has potential as a drug. Additionally, its physical and chemical properties could be studied in more detail.